CIS-5,8,11-EICOSATRIENOIC ACID METHYL ESTER
CIS-5,8,11-EICOSATRIENOIC ACID METHYL ESTER
Mead acid is a 20-carbon ω-9 polyunsaturated fatty acid. Its level is elevated in plasma during essential fatty acid deficiency in humans. 5(Z),8(Z),11(Z)-Eicosatrienoic Acid methyl ester (Mead acid methyl ester) is typically used as a standard for the analysis of fatty acids, when the fatty acids have been transesterified to methyl esters before analysis.
Brand Name:
Vulcanchem
CAS No.:
14602-39-2
VCID:
VC0082989
InChI:
InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3/b11-10-,14-13-,17-16-
SMILES:
CCCCCCCCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H36O2
Molecular Weight:
320.5 g/mol
CIS-5,8,11-EICOSATRIENOIC ACID METHYL ESTER
CAS No.: 14602-39-2
Main Products
VCID: VC0082989
Molecular Formula: C21H36O2
Molecular Weight: 320.5 g/mol
| CAS No. | 14602-39-2 |
|---|---|
| Product Name | CIS-5,8,11-EICOSATRIENOIC ACID METHYL ESTER |
| Molecular Formula | C21H36O2 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | methyl (5Z,8Z,11Z)-icosa-5,8,11-trienoate |
| Standard InChI | InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3/b11-10-,14-13-,17-16- |
| Standard InChIKey | AESHPAQQBZWZMS-NWFXIAEYSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OC |
| SMILES | CCCCCCCCC=CCC=CCC=CCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCC=CCC=CCC=CCCCC(=O)OC |
| Appearance | Unit:1mg/ml, 1mlSolvent:hexanePurity:90%Physical liquid |
| Description | Mead acid is a 20-carbon ω-9 polyunsaturated fatty acid. Its level is elevated in plasma during essential fatty acid deficiency in humans. 5(Z),8(Z),11(Z)-Eicosatrienoic Acid methyl ester (Mead acid methyl ester) is typically used as a standard for the analysis of fatty acids, when the fatty acids have been transesterified to methyl esters before analysis. |
| Synonyms | Mead Acid methyl ester |
| Reference | 1. H. Kawashima et al. “Production of 5,8,11-Eicosatrienoic Acid (Mead Acid) by a D6 Desaturation Activity-Enhanced Mutant Derived from a D12Desaturase-Defective Mutant of an Arachidonic Acid-Producing Fungus, Mortierella alpina 1S-4” Applied and Environmental Microbiology, Vol. 63(5) pp.1820-1825, 19972. T. Hamazaki et al. “The Depressive Effects of 5,8,11-Eicosatrienoic Acid (20:3n-9) on Osteoblasts” Lipids, Vol. 44 pp. 97-102, 20093. M. Lagarde et al. “Potentiating Effect of 5,8,11-Eicosatrienoic Acid on Human Platelet Aggregation” Lipids, Vol. 18(4) pp. 291-294, 1983 |
| PubChem Compound | 10958200 |
| Last Modified | Nov 11 2021 |
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